Cas no 86732-22-1 (2-benzyl-octahydropyrrolo3,4-cpyrrole)

• Product Name: 2-benzyl-octahydropyrrolo3,4-cpyrrole
• CAS No: 86732-22-1
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• MDL: MFCD04115126
• CID: 61019
• PubChem ID: 4454387
• Update Time: 2025-06-10

2-benzyl-octahydropyrrolo3,4-cpyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Benzyloctahydropyrrolo[3,4-c]pyrrole
• 2-benzyl-octahydro-pyrrolo [3,4-c] pyrrole
• 3-Benzyl-3,7-diazabicyclo[3.3.0]octane
• 2-Benzyl-octahydropyrrolo[3,4-c]pyrrole
• 2-Benzyl-octahydro-pyrrolo[3,4-c]pyrrole
• 2-BENZYL-OCTAHYDRO-PYRROLO[3,4-C]PYRROLE HCL
• AOBSJQWEYXEPBK-UHFFFAOYSA-N
• PYRROLO[3,4-C]PYRROLE, OCTAHYDRO-2-(PHENYLMETHYL)-
• TRA0054292
• VP60122
• AB19677
• AB01164
• 5-benzyloctahydropyrrolo[3,4-c]pyrrole
• cis-2-Benzyloctahydr
• MFCD04115126
• FT-0603839
• CS-W019089
• 5-benzyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole
• Z608042636
• EN300-102267
• J-520069
• DTXSID401007067
• J-508120
• A841817
• FS-2726
• FT-0650171
• SCHEMBL477142
• 86732-22-1
• 2-Benzyloctahydropyrrolo[3 pound not4-c]pyrrole
• 5-benzyl-2,3,3a,4,6,6a-hexahydro-1H-pyrrolo[3,4-c]pyrrole;2-Benzyloctahydropyrrolo[3,4-c]pyrrole
• MFCD04116222
• AKOS010140471
• AMY688
• SY003238
• F1967-2318
• FT-0771567
• 2-benzyl-octahydro-pyrrolo[3,4-c]pyrrole, AldrichCPR
• 2-benzyl-hexahydro-1H-pyrrolo[3,4-c]pyrrole
• DB-005983
• 2-benzyl-octahydropyrrolo3,4-cpyrrole

• MDL： MFCD04115126
• Inchi： 1S/C13H18N2/c1-2-4-11(5-3-1)8-15-9-12-6-14-7-13(12)10-15/h1-5,12-14H,6-10H2
• InChI Key： AOBSJQWEYXEPBK-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CC2CNCC2C1

Computed Properties

• Exact Mass: 202.147
• Monoisotopic Mass: 202.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 15.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.27
• Melting Point: No data available
• Boiling Point: 416.321°C at 760 mmHg
• Flash Point: 205.584°C
• Refractive Index: 1.6
• PSA: 15.27000
• LogP: 1.60450
• Vapor Pressure: No data available

2-benzyl-octahydropyrrolo3,4-cpyrrole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-benzyl-octahydropyrrolo3,4-cpyrrole

Compound CAS No 86732-22-1: 2-Benzyl-Octahydropyrrolo[3,4-c]pyrrole

The compound with CAS No 86732-22-1, commonly referred to as 2-benzyl-octahydropyrrolo[3,4-c]pyrrole, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of polycyclic aromatic compounds, characterized by its unique bicyclic structure and functional groups that confer it with diverse chemical and biological properties.

Octahydropyrrolo[3,4-c]pyrrole is a derivative of the pyrrole family, which is a five-membered nitrogen-containing heterocyclic compound. The presence of the benzyl group attached to the pyrrole ring introduces additional complexity to the molecule, enhancing its potential for various applications in drug design and material science. Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents due to their ability to interact with biological targets in a highly specific manner.

The synthesis of 2-benzyl-octahydropyrrolo[3,4-c]pyrrole involves a series of intricate chemical reactions, including cyclization and functional group transformations. Researchers have employed various methodologies to optimize the synthesis process, ensuring high yields and purity of the final product. These advancements have been documented in recent publications, emphasizing the need for sustainable and efficient synthetic routes in modern organic chemistry.

One of the most promising aspects of this compound lies in its biological activity. Studies have demonstrated that octahydropyrrolo[3,4-c]pyrrole derivatives exhibit potent inhibitory effects against certain enzymes and receptors, making them valuable candidates for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. The integration of computational chemistry tools with experimental studies has further enhanced our understanding of the structure-activity relationships (SAR) governing this compound's behavior.

In terms of application potential, 2-benzyl-octahydropyrrolo[3,4-c]pyrrole has shown promise in materials science as well. Its rigid bicyclic structure and conjugated system make it a suitable candidate for applications in optoelectronic devices and advanced materials. Recent research has explored its use as a building block for constructing functional materials with tailored electronic properties.

The latest advancements in analytical techniques have also contributed significantly to our understanding of this compound's properties. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure and purity. These techniques have enabled researchers to conduct detailed studies on its stability, reactivity, and interaction with biological systems.

In conclusion, CAS No 86732-22-1, or 2-benzyl-octahydropyrrolo[3,4-c]pyrrole, represents a fascinating example of how structural complexity can lead to versatile chemical properties. With ongoing research uncovering new insights into its synthesis, biological activity, and application potential, this compound continues to be a focal point for scientists across multiple disciplines.